Cas no 2094528-17-1 (2-chloro-N-{2-[(3-methoxypropyl)(methyl)amino]ethyl}-8-methylquinoline-3-carboxamide)

• Product Name: 2-chloro-N-{2-[(3-methoxypropyl)(methyl)amino]ethyl}-8-methylquinoline-3-carboxamide
• CAS No: 2094528-17-1
• MF: C₁₈H₂₄ClN₃O₂
• MW: 349.855063438416
• CID: 5935623
• PubChem ID: 126819655
• Update Time: 2025-07-21

2-chloro-N-{2-[(3-methoxypropyl)(methyl)amino]ethyl}-8-methylquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-6687680
• 2-chloro-N-{2-[(3-methoxypropyl)(methyl)amino]ethyl}-8-methylquinoline-3-carboxamide
• Z2486202479
• 2094528-17-1
• AKOS033927277
• 2-chloro-N-[2-[3-methoxypropyl(methyl)amino]ethyl]-8-methylquinoline-3-carboxamide

• Inchi： 1S/C18H24ClN3O2/c1-13-6-4-7-14-12-15(17(19)21-16(13)14)18(23)20-8-10-22(2)9-5-11-24-3/h4,6-7,12H,5,8-11H2,1-3H3,(H,20,23)
• InChI Key： OOJHNTGVBIDGQF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=CC=C(C)C2=N1)C(NCCN(C)CCCOC)=O

Computed Properties

• Exact Mass: 349.1557047g/mol
• Monoisotopic Mass: 349.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-chloro-N-{2-[(3-methoxypropyl)(methyl)amino]ethyl}-8-methylquinoline-3-carboxamide

Introduction to 2-chloro-N-{2-[(3-methoxypropyl)(methyl)amino]ethyl}-8-methylquinoline-3-carboxamide (CAS No. 2094528-17-1)

2-chloro-N-{2-[(3-methoxypropyl)(methyl)amino]ethyl}-8-methylquinoline-3-carboxamide, identified by its CAS number 2094528-17-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives, a class of molecules known for their broad spectrum of biological activities and potential therapeutic applications. The unique structural features of this molecule, including its chloro-substituted quinoline core and an amine-functionalized side chain, make it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 2-chloro-N-{2-[(3-methoxypropyl)(methyl)amino]ethyl}-8-methylquinoline-3-carboxamide incorporates several key functional groups that contribute to its reactivity and biological properties. The presence of a chloro group at the 2-position of the quinoline ring enhances its electrophilicity, making it susceptible to nucleophilic substitution reactions. Additionally, the N-substituent at the 3-position, which is part of a longer aliphatic chain containing both a methylamino and a methoxypropyl moiety, introduces steric and electronic effects that can influence its interactions with biological targets.

In recent years, quinoline derivatives have been extensively studied for their potential as antimicrobial, antiviral, anticancer, and anti-inflammatory agents. The structural motif of 2-chloro-N-{2-[(3-methoxypropyl)(methyl)amino]ethyl}-8-methylquinoline-3-carboxamide aligns well with this trend, as it combines the quinoline scaffold with functional groups that are known to modulate biological activity. Specifically, the amine side chain can interact with various biological targets through hydrogen bonding or ionic interactions, while the methyl and methoxy groups can influence the compound's solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of a chloro-substituted quinoline ring and an amine side chain provides multiple points of interaction with biological targets, which can be exploited to design molecules with enhanced potency and selectivity. Furthermore, the presence of a methoxypropyl group introduces a hydrophobic region that can improve membrane permeability, a crucial factor for oral bioavailability.

Recent studies have highlighted the importance of quinoline derivatives in addressing emerging infectious diseases. For instance, modifications to the quinoline scaffold have led to the development of drugs effective against malaria and tuberculosis. The compound 2-chloro-N-{2-[(3-methoxypropyl)(methyl)amino]ethyl}-8-methylquinoline-3-carboxamide represents an extension of this research trend, with its unique structural features potentially offering advantages over existing treatments. Its ability to interact with multiple biological targets suggests that it may have broad-spectrum activity against various pathogens.

The synthesis of 2-chloro-N-{2-[(3-methoxypropyl)(methyl)amino]ethyl}-8-methylquinoline-3-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in its synthesis include condensation reactions to form the quinoline core, nucleophilic substitution to introduce the chloro group, and subsequent functionalization to add the amine side chain. Each step must be carefully controlled to avoid unwanted side products and to ensure that the final product meets the required specifications.

In terms of pharmacokinetic properties, 2-chloro-N-{2-[(3-methoxypropyl)(methyl)amino]ethyl}-8-methylquinoline-3-carboxamide exhibits promising characteristics that make it suitable for further development. The hydrophobicity introduced by the methoxypropyl group enhances its ability to cross cell membranes, while the polar amine side chain improves solubility in aqueous environments. These properties are critical for achieving optimal absorption, distribution, metabolism, excretion (ADME), and toxicity (T) profiles in vivo.

From a computational chemistry perspective, virtual screening methods have been employed to evaluate the binding affinity of 2-chloro-N-{2-[(3-methoxypropyl)(methyl)amino]ethyl}-8-methylquinoline-3-carboxamide to various biological targets. These studies have provided insights into its potential mechanisms of action and have identified key interactions with target proteins. Such information is invaluable for guiding further structural optimization efforts aimed at improving potency and selectivity.

The potential therapeutic applications of 2-chloro-N-{2-[(3-methoxypropyl)(methyl)amino]ethyl}-8-methylquinoline-3-carboxamide are broad and span multiple disease areas. In oncology research, quinoline derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. Similarly, in infectious disease research, these compounds have demonstrated activity against bacteria, viruses, and parasites. The unique structure of this particular derivative suggests that it may exhibit similar or even enhanced activities in these contexts.

In conclusion,2-chloro-N-{2-[ ( 3 - methoxypropyl ) ( methyl ) amino ] ethyl } - 8 - methylquinoline - 3 - carboxamide (CAS No. 2094528-17-1) represents a significant advancement in pharmaceutical chemistry due to its complex structure and multifaceted biological potential. Its synthesis presents challenges but also opportunities for innovation in drug discovery. As research continues into this compound's properties and applications,it holds promise as a valuable tool in addressing various therapeutic challenges. Further studies are warranted to fully elucidate its mechanism(s) of action and explore its potential as a lead compound for new therapies.